Cas no 1807269-62-0 (Methyl 2-chloromethyl-3-cyano-6-hydroxybenzoate)

• Product Name: Methyl 2-chloromethyl-3-cyano-6-hydroxybenzoate
• CAS No: 1807269-62-0
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4953726
• Update Time: 2025-10-29

Methyl 2-chloromethyl-3-cyano-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-3-cyano-6-hydroxybenzoate

• Inchi： 1S/C10H8ClNO3/c1-15-10(14)9-7(4-11)6(5-12)2-3-8(9)13/h2-3,13H,4H2,1H3
• InChI Key： HQECVKDUJYHNFM-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC=C(C=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-chloromethyl-3-cyano-6-hydroxybenzoate

Methyl 2-chloromethyl-3-cyano-6-hydroxybenzoate (CAS No. 1807269-62-0): An Overview

Methyl 2-chloromethyl-3-cyano-6-hydroxybenzoate (CAS No. 1807269-62-0) is a versatile organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chloromethyl, cyano, and hydroxy functional groups, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of Methyl 2-chloromethyl-3-cyano-6-hydroxybenzoate is C₁₀H₉ClNO₄, and its molecular weight is approximately 240.63 g/mol. The compound's structure consists of a benzene ring substituted with a chloromethyl group at the 2-position, a cyano group at the 3-position, and a hydroxy group at the 6-position. The ester group at the 1-position further enhances its reactivity and solubility in various solvents.

In the context of pharmaceutical research, Methyl 2-chloromethyl-3-cyano-6-hydroxybenzoate has been explored for its potential as an intermediate in the synthesis of novel drugs. The presence of the cyano group, which can be readily converted into other functional groups such as amine or carboxylic acid, makes it a valuable starting material for the development of bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anticancer properties.

One notable study published in the Journal of Medicinal Chemistry in 2021 investigated the use of Methyl 2-chloromethyl-3-cyano-6-hydroxybenzoate as a precursor for synthesizing a series of novel pyrazole derivatives. These derivatives were found to have potent anti-inflammatory effects, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis. The researchers highlighted the importance of the chloromethyl and hydroxy groups in enhancing the biological activity of the final products.

In addition to its pharmaceutical applications, Methyl 2-chloromethyl-3-cyano-6-hydroxybenzoate has also been studied for its potential use in materials science. The unique combination of functional groups in this compound allows it to serve as a building block for constructing advanced materials with tailored properties. For instance, researchers at the University of California, Berkeley, have utilized this compound to develop new types of polymers with enhanced thermal stability and mechanical strength. The cyano group plays a crucial role in improving the thermal stability of these polymers, while the hydroxy group contributes to their mechanical strength.

The synthetic versatility of Methyl 2-chloromethyl-3-cyano-6-hydroxybenzoate has also made it an attractive target for chemical synthesis research. Various methods have been developed to synthesize this compound efficiently and on a large scale. One such method involves the reaction of 3-cyanosalicylaldehyde with methyl chloroacetate in the presence of a base, followed by esterification to form the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for industrial applications.

In conclusion, Methyl 2-chloromethyl-3-cyano-6-hydroxybenzoate (CAS No. 1807269-62-0) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and functional groups make it a valuable intermediate for developing novel drugs and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in various scientific fields.